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Compound Name: Gneafricanin F

Cat. No.: B15595118 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Disclaimer: This document provides a comprehensive overview of the potential biological

activities of Gneafricanin F. It is important to note that direct experimental data on

Gneafricanin F is limited. The information presented herein is largely extrapolated from studies

on structurally related stilbenoids and extracts from the Gnetum genus, the botanical source of

Gneafricanin F. This whitepaper aims to provide a foundational guide for future research and

drug discovery efforts.

Introduction
Gneafricanin F is a stilbenoid, a class of naturally occurring phenolic compounds. It is isolated

from plants of the Gnetum genus, which have a history of use in traditional medicine across

Africa and Asia.[1][2] Stilbenoids from Gnetum species are known to possess a wide range of

biological activities, including anticancer, anti-inflammatory, antioxidant, and antimicrobial

properties.[1][2][3] This technical guide will synthesize the available data on related Gnetum

stilbenoids to build a predictive profile of the potential biological activities of Gneafricanin F.

Chemical Structure
While the precise structure of Gneafricanin F is not readily available in the initial search

results, its molecular formula is C30H26O8. This suggests a complex polyphenolic structure,

likely a dimer or other oligomer of simpler stilbene units, which is common for stilbenoids

isolated from Gnetum species.
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Potential Biological Activities
Based on the activities of other stilbenoids isolated from the Gnetum genus, Gneafricanin F is

likely to exhibit the following biological activities:

Anticancer Activity
Stilbenoids from Gnetum species have demonstrated significant cytotoxic effects against

various cancer cell lines.[4][5] The proposed mechanism of action often involves the induction

of apoptosis (programmed cell death) and the inhibition of key cell survival signaling pathways.

[4]

Table 1: In Vitro Anticancer Activity of Stilbenoids from Gnetum Species

Compound/Ext
ract

Cancer Cell
Line

Cancer Type IC50 Value Reference

Gnetin C HL-60
Human

Leukemia
13 µM [4]

Gnetin C DU145 Prostate Cancer 6.6 µM [4]

Gnetin C PC3M Prostate Cancer 8.7 µM [4]

Oblongifolin C A549 Lung Cancer 3.6 - 15.3 µM [4]

Note: The IC50 value represents the concentration of the compound required to inhibit the

growth of 50% of the cancer cells.

The anticancer activity of Gnetum stilbenoids is often attributed to the inhibition of the

PI3K/Akt/mTOR pathway, a critical signaling cascade for cell survival and proliferation.
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Caption: Predicted inhibition of the PI3K/Akt/mTOR pathway by Gneafricanin F, leading to

decreased cell survival and induction of apoptosis.

Anti-inflammatory Activity
Stilbenoids from Gnetum have shown potent anti-inflammatory effects.[6][7] Their mechanism

of action often involves the inhibition of pro-inflammatory mediators such as tumor necrosis

factor-alpha (TNF-α) and prostaglandin E2 (PGE2).[6][8][9]

Table 2: In Vitro Anti-inflammatory Activity of Stilbenoids from Gnetum Species
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Compound Assay Target IC50 Value Reference

Gnetol PGE2 Inhibition COX Pathway 1.84 µM [8][9]

Gnetucleistol F TNF-α Inhibition
TNF-α

Production

Moderate

Inhibition
[6]

Gnetifolin K
Nitric Oxide (NO)

Inhibition
iNOS Pathway 10.3 µM [10]

Gnetin E
Nitric Oxide (NO)

Inhibition
iNOS Pathway 1.5 µM [10]

Isorhapontigenin
Nitric Oxide (NO)

Inhibition
iNOS Pathway 0.35 µM [10]

Note: The IC50 value represents the concentration of the compound required to inhibit 50% of

the activity of the target molecule or pathway.

The anti-inflammatory effects of Gnetum stilbenoids are thought to be mediated through the

downregulation of inflammatory signaling pathways, leading to a reduction in the production of

inflammatory cytokines and enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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